Hexane, 1-(pentyloxy)-

• CAS No.: 32357-83-8
• Molecular Formula: C11H24O
• Molecular Weight: 172.31 g/mol
• IUPAC Name: 1-pentoxyhexane
• InChI: InChI=1S/C11H24O/c1-3-5-7-9-11-12-10-8-6-4-2/h3-11H2,1-2H3
• InChI Key: ABMGECRLBPHGSD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOCCCCC

Description

It is a type of ether, specifically a hexyl pentyl ether, and is characterized by its relatively simple structure consisting of a hexane backbone with a pentyloxy group attached . This compound is used in various chemical applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Hexane, 1-(pentyloxy)- can be synthesized through the Williamson ether synthesis, which involves the reaction of an alkoxide ion with a primary alkyl halide . The reaction typically requires a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to generate the alkoxide ion from the corresponding alcohol. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the alkoxide ion.

Industrial Production Methods

In industrial settings, the production of hexane, 1-(pentyloxy)- may involve the use of continuous flow reactors to optimize the reaction conditions and increase the yield . The process may also include purification steps such as distillation or recrystallization to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

Hexane, 1-(pentyloxy)- can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert hexane, 1-(pentyloxy)- to alcohols using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur, where the pentyloxy group is replaced by other nucleophiles such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alkyl halides or amines in the presence of a base.

Major Products Formed

Oxidation: Aldehydes or carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted ethers or amines.

Scientific Research Applications

Hexane, 1-(pentyloxy)- has several applications in scientific research, including:

Chemistry: Used as a solvent or reagent in organic synthesis and chemical reactions.

Biology: Employed in the extraction and purification of biological molecules due to its solvent properties.

Medicine: Investigated for its potential use in drug delivery systems and pharmaceutical formulations.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of hexane, 1-(pentyloxy)- involves its interaction with various molecular targets and pathways. As an ether, it can act as a solvent, facilitating the dissolution and transport of other molecules . It may also participate in chemical reactions by forming intermediates or transition states that lead to the formation of desired products .

Comparison with Similar Compounds

Hexane, 1-(pentyloxy)- can be compared with other similar compounds such as:

Hexane, 1-(butoxy)-: Similar structure but with a butoxy group instead of a pentyloxy group.

Hexane, 1-(hexyloxy)-: Similar structure but with a hexyloxy group instead of a pentyloxy group.

Hexane, 1-(methoxy)-: Similar structure but with a methoxy group instead of a pentyloxy group.

These compounds share similar chemical properties but differ in their reactivity and applications due to the varying length of the alkoxy group attached to the hexane backbone .